Cas no 68748-86-7 (Benzenamine,4-(tricyclo[3.3.1.13,7]dec-1-ylsulfonyl)-)

• Product Name: Benzenamine,4-(tricyclo[3.3.1.13,7]dec-1-ylsulfonyl)-
• CAS No: 68748-86-7
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• CID: 527633
• PubChem ID: 269930
• Update Time: 2025-04-19

Benzenamine,4-(tricyclo[3.3.1.13,7]dec-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(tricyclo[3.3.1.13,7]dec-1-ylsulfonyl)-
• 4-(1-adamantylsulfonyl)aniline
• 4-(tricyclo[3.3.1.13,7]dec-1-ylsulfonyl)aniline
• AC1L6NIR
• AC1Q6UDS
• AG-J-77358
• CTK5C8397
• NSC111650
• 68748-86-7
• CHEMBL1997081
• NSC-111650
• DTXSID80296808

• Inchi： 1S/C16H21NO2S/c17-14-1-3-15(4-2-14)20(18,19)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10,17H2
• InChI Key： DKRQODSPBOIAOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C12CC3CC(CC(C3)C1)C2)(=O)=O

Computed Properties

• Exact Mass: 291.12900
• Monoisotopic Mass: 291.1293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.302
• Boiling Point: 497.7°Cat760mmHg
• Flash Point: 254.8°C
• Refractive Index: 1.627
• PSA: 68.54000
• LogP: 4.67330